Cas no 111203-86-2 (N-(2-ethylhexyl)-4-(2-sulfanylidene-1H-imidazol-3-yl)benzamide)

• Product Name: N-(2-ethylhexyl)-4-(2-sulfanylidene-1H-imidazol-3-yl)benzamide
• CAS No: 111203-86-2
• MF: C₁₈H₂₅N₃OS
• MW: 331.475602865219
• CID: 2606903
• PubChem ID: 14251284
• Update Time: 2025-04-21

N-(2-ethylhexyl)-4-(2-sulfanylidene-1H-imidazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylhexyl)-4-(2-sulfanylidene-1H-imidazol-3-yl)benzamide
• N-(2-Ethylhexyl)-4-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide
• DTXSID60558017
• N-(2-Ethylhexyl)-4-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide
• 111203-86-2

• Inchi： 1S/C18H25N3OS/c1-3-5-6-14(4-2)13-20-17(22)15-7-9-16(10-8-15)21-12-11-19-18(21)23/h7-12,14H,3-6,13H2,1-2H3,(H,19,23)(H,20,22)
• InChI Key： BLDFLVWBUJRASC-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC(=CC=1)C(NCC(CC)CCCC)=O

Computed Properties

• Exact Mass: 331.17183360Da
• Monoisotopic Mass: 331.17183360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.5Ų